molecular formula C8H14O3S B8697206 Ethyl 3-(acetyl-thio)-2-methylpropanoate CAS No. 142148-04-7

Ethyl 3-(acetyl-thio)-2-methylpropanoate

Cat. No.: B8697206
CAS No.: 142148-04-7
M. Wt: 190.26 g/mol
InChI Key: SIHZGXAHFFTEBL-UHFFFAOYSA-N
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Description

Ethyl 3-(acetyl-thio)-2-methylpropanoate is a useful research compound. Its molecular formula is C8H14O3S and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

142148-04-7

Molecular Formula

C8H14O3S

Molecular Weight

190.26 g/mol

IUPAC Name

ethyl 3-acetylsulfanyl-2-methylpropanoate

InChI

InChI=1S/C8H14O3S/c1-4-11-8(10)6(2)5-12-7(3)9/h6H,4-5H2,1-3H3

InChI Key

SIHZGXAHFFTEBL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)CSC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-methylpropenoate (39 mmol) was diluted with 5.6 mL (78 mmol) of thiolacetic acid and stirred at 65° C. for 36 h. The mixture was then diluted with ether, washed with water and the organic phase was dried with Na2SO4. Evaporation to dryness yielded the title material as an orange oil which was used as such for the next step.
Quantity
39 mmol
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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